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Compound of Interest

Compound Name: 3-Phenylpropionitrile

Cat. No.: B121915 Get Quote

An In-depth Technical Guide to the Physical
Properties of 3-Phenylpropionitrile
This guide provides a comprehensive overview of the key physical properties of 3-
Phenylpropionitrile (also known as Benzenepropanenitrile or Hydrocinnamonitrile), a

significant compound in chemical research and drug development. This document is intended

for researchers, scientists, and professionals in the field, offering a detailed summary of its

boiling point, melting point, and density, supported by generalized experimental methodologies.

Core Physical Properties
3-Phenylpropionitrile is a clear, colorless to light yellow liquid at room temperature.[1][2] Its

fundamental physical characteristics are crucial for its handling, application in synthetic

protocols, and for purification processes.

Quantitative Data Summary
The physical properties of 3-Phenylpropionitrile have been reported across various sources.

The following table summarizes the available quantitative data for its boiling point, melting

point, and density. It is important to note that variations in reported values can arise from

differences in experimental conditions and sample purity.
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Physical Property Value Conditions Source(s)

Boiling Point 261.0 °C @ 760.00 mm Hg [3][4][5]

113 °C @ 9 mmHg [6][7]

234 - 235 °C Not specified [8]

Melting Point -1 °C Not specified [3]

-2 to -1 °C Not specified [6][7]

-23 °C Not specified [8]

-2 °C Not specified [5][9]

Density 1.001 g/mL at 25 °C [6][7]

1.012 g/cm³ at 25 °C [8]

1.001 g/mL Not specified [5]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 3-
Phenylpropionitrile are not detailed in the cited literature, the following are generalized,

standard laboratory procedures for measuring the boiling point, melting point, and density of a

liquid compound like 3-Phenylpropionitrile.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination, especially for small quantities, is the Thiele

tube method.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil (e.g., mineral oil), and a heat source.

Procedure:

A small amount of 3-Phenylpropionitrile is placed in the small test tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzenepropanenitrile
http://www.thegoodscentscompany.com/data/rw1058521.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=3-phenylpropanenitrile
https://www.sigmaaldrich.com/US/en/product/aldrich/171573
https://www.chembk.com/en/chem/3-PHENYLPROPIONITRILE
https://nj-finechem.com/products/nitrile/3-phenylpropionitrile-cas-501-52-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenepropanenitrile
https://www.sigmaaldrich.com/US/en/product/aldrich/171573
https://www.chembk.com/en/chem/3-PHENYLPROPIONITRILE
https://nj-finechem.com/products/nitrile/3-phenylpropionitrile-cas-501-52-0.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=3-phenylpropanenitrile
https://www.guidechem.com/dictionary/en/645-59-0.html
https://www.sigmaaldrich.com/US/en/product/aldrich/171573
https://www.chembk.com/en/chem/3-PHENYLPROPIONITRILE
https://nj-finechem.com/products/nitrile/3-phenylpropionitrile-cas-501-52-0.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=3-phenylpropanenitrile
https://www.benchchem.com/product/b121915?utm_src=pdf-body
https://www.benchchem.com/product/b121915?utm_src=pdf-body
https://www.benchchem.com/product/b121915?utm_src=pdf-body
https://www.benchchem.com/product/b121915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed in a Thiele tube containing heating oil, making sure the

rubber band or attachment is above the oil level.[10]

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.[11]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon further heating, the liquid will start to boil, and a rapid and continuous stream of

bubbles will emerge from the capillary tube.

The heat source is then removed. The liquid will begin to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[10] This occurs when the vapor pressure of the sample equals the atmospheric

pressure.

3.2. Determination of Melting Point

For substances that are solid at or near room temperature, the melting point is a key indicator

of purity. Since 3-Phenylpropionitrile has a melting point around -1 to -2 °C, this determination

would require a cooling bath. A common apparatus for this is a Mel-Temp or a similar melting

point apparatus, adapted for sub-ambient temperatures.

Apparatus: Melting point apparatus with a cooling capability or a Thiele tube with a cooling

bath, thermometer, and a capillary tube.

Procedure:
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A small, powdered sample of solidified 3-Phenylpropionitrile is packed into a capillary

tube.[12][13]

The capillary tube is placed in the melting point apparatus.

The apparatus is cooled to a temperature below the expected melting point.

The temperature is then slowly raised at a rate of 1-2 °C per minute near the melting point.

[14]

The melting point range is recorded from the temperature at which the first droplet of liquid

appears to the temperature at which the entire sample becomes a clear liquid.[13] A

narrow melting range (typically 0.5-1.0 °C) is indicative of a pure compound.[12][13]

3.3. Determination of Density

The density of a liquid is its mass per unit volume. It is a characteristic property that can be

determined with high precision.

Apparatus: A pycnometer or a graduated cylinder and an analytical balance.

Procedure (using a graduated cylinder):

An analytical balance is used to measure the mass of a clean, dry graduated cylinder.[15]

A specific volume of 3-Phenylpropionitrile (e.g., 10 mL) is carefully measured into the

graduated cylinder.[16]

The mass of the graduated cylinder containing the liquid is then measured.[15]

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.[15] For higher

accuracy, a pycnometer is used, which allows for a more precise determination of the

volume. The procedure is analogous, involving the measurement of the mass of the empty

pycnometer, the pycnometer filled with the sample, and the pycnometer filled with a

reference substance of known density (like water).
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Logical Relationship of Physical Properties
The following diagram illustrates the relationship between 3-Phenylpropionitrile and its

fundamental physical properties.

Figure 1: Physical Properties of 3-Phenylpropionitrile
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Figure 1: Physical Properties of 3-Phenylpropionitrile

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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